10.1039/B509086E | Microfluidic device as a new platform for immunofluorescent detection of viruses

Microfluidic device as a new platform for immunofluorescent detection of viruses

Lab on a Chip Pub Date: 2005-10-04 DOI: 10.1039/B509086E

Abstract

A bead-based microfluidic device was developed and demonstrated to achieve rapid and sensitive enzyme-linked immunosorbent assay (ELISA) with quantum dots as the labeling fluorophore for virus detection. In comparison to standard ELISA performed on the same virus, the minimal detectable concentration of the target virus was improved from 360 to 22 ng mL⁻¹, the detection time was shortened from >3.25 h to <30 min, and the amount of antibody consumed was reduced by a factor of 14.3.

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